Cas no 6797-72-4 (5-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(2,3-dimethylphenyl)-2-fluorobenzamide)

• Product Name: 5-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(2,3-dimethylphenyl)-2-fluorobenzamide
• CAS No: 6797-72-4
• MF: C₂₃H₂₁FN₂O₃S
• MW: 424.487848043442
• CID: 1722733
• PubChem ID: 5214864
• Update Time: 2025-04-21

5-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(2,3-dimethylphenyl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1H-indol-1-ylsulfonyl)-N-(2,3-dimethylphenyl)-2-fluorobenzamide
• 5-(2,3-dihydroindol-1-ylsulfonyl)-N-(2,3-dimethylphenyl)-2-fluorobenzamide
• AKOS002129356
• DTXSID70410531
• SR-01000578315-1
• K781-7723
• EU-0063068
• SR-01000578315
• 5-(2,3-Dihydro-1H-indole-1-sulfonyl)-N-(2,3-dimethylphenyl)-2-fluorobenzamide
• NCGC00139499-01
• HMS1912E16
• 6797-72-4
• CHEMBL1411842
• Oprea1_739496

• Inchi： 1S/C23H21FN2O3S/c1-15-6-5-8-21(16(15)2)25-23(27)19-14-18(10-11-20(19)24)30(28,29)26-13-12-17-7-3-4-9-22(17)26/h3-11,14H,12-13H2,1-2H3,(H,25,27)
• InChI Key： NALJMFCWHFCMRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NC2C=CC=C(C)C=2C)=O)C=1)F)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 424.12569187g/mol
• Monoisotopic Mass: 424.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.9Ų